Cas no 172615-57-5 (Cholan-24-oic acid, 3-(acetyloxy)-, 1,1-dimethylethyl ester, (3α,5β)-)

• Product Name: Cholan-24-oic acid, 3-(acetyloxy)-, 1,1-dimethylethyl ester, (3α,5β)-
• CAS No: 172615-57-5
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 6625022
• PubChem ID: 146157599
• Update Time: 2024-01-12

Cholan-24-oic acid, 3-(acetyloxy)-, 1,1-dimethylethyl ester, (3α,5β)- Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid, 3-(acetyloxy)-, 1,1-dimethylethyl ester, (3α,5β)-
• (R)-tert-Butyl 4-((3R,5R,8R,9S,10S,13R,14S,17R)-3-acetoxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate
• 172615-57-5

• Inchi： 1S/C30H50O4/c1-19(8-13-27(32)34-28(3,4)5)24-11-12-25-23-10-9-21-18-22(33-20(2)31)14-16-29(21,6)26(23)15-17-30(24,25)7/h19,21-26H,8-18H2,1-7H3/t19-,21-,22-,23+,24-,25+,26+,29+,30-/m1/s1
• InChI Key： VJNQPHXDOQOANO-OLPSBLQVSA-N
• SMILES： [C@H]1(OC(C)=O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCC(OC(C)(C)C)=O)CC3)CC2

Computed Properties

• Exact Mass: 474.37091007g/mol
• Monoisotopic Mass: 474.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 517.4±23.0 °C(Predicted)